Cas no 138869-97-3 (Benzenethiol, 4-(ethylsulfonyl)-)

Benzenethiol, 4-(ethylsulfonyl)- structure
138869-97-3 structure
Product name:Benzenethiol, 4-(ethylsulfonyl)-
CAS No:138869-97-3
MF:C8H10O2S2
MW:202.293799877167
CID:1256296

Benzenethiol, 4-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol, 4-(ethylsulfonyl)-
    • Inchi: 1S/C8H10O2S2/c1-2-12(9,10)8-5-3-7(11)4-6-8/h3-6,11H,2H2,1H3
    • InChI Key: DPLJZDXEGRONFF-UHFFFAOYSA-N
    • SMILES: C1(S)=CC=C(S(CC)(=O)=O)C=C1

Computed Properties

  • Exact Mass: 202.0123

Experimental Properties

  • Density: 1.261±0.06 g/cm3(Predicted)
  • Boiling Point: 369.6±34.0 °C(Predicted)
  • PSA: 34.14
  • pka: 4.89±0.10(Predicted)

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